Cas no 82103-00-2 (1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro- (9CI))

1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro- (9CI) structure
82103-00-2 structure
Product name:1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro- (9CI)
CAS No:82103-00-2
MF:C8H11NO3
MW:169.177842378616
CID:708277

1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro- (9CI)
    • 1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro-
    • Inchi: 1S/C8H11NO3/c1-6(10)9-4-2-3-7(11)8(12)5-9/h2-5H2,1H3
    • InChI Key: SCXAZTOOTXNTEE-UHFFFAOYSA-N
    • SMILES: N1(C(C)=O)CCCC(=O)C(=O)C1

Computed Properties

  • Exact Mass: 169.074
  • Monoisotopic Mass: 169.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2

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